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hexyl crotonate use in polymer chemistry resins

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Hexyl crotonate

CAS No.: 19089-92-0

Cat. No.: S749177

Chemical Profile of Hexyl Crotonate

For your reference, here is a summary of the fundamental chemical and physical data for hexyl crotonate

gathered from the search results.

Property Details

CAS Registry Number 19089-92-0 [1] [2]

Molecular Formula C10H1805 [1] [2]

Molecular Weight 170.25 g/mol [1] [2]

Common Name Hexyl Crotonate; n-Hexyl 2-butenoate [1] [2]

Physical Form Colorless, mobile liquid [3] [1]

Odor Description Fruity, with notes of pear, pineapple, and a hint of green walnut [3] [1]
Density 0.885 g/mL at 25 °C [1] [2]

Boiling Point ~209.9 °C (estimate) [1] [2]

Flash Point 193 °F (89.4 °C) [1] [2]
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Property Details

Refractive Index Relatively high for an ester [3]

LogP 3.97 (Indicating high lipophilicity) [1] [2]

Solubility Soluble in alcohol and fixed oils; insoluble in water and propylene glycol [1]
[2]

Primary Documented Aroma chemical in perfumes, soaps, detergents, and candles [3]

Use

General Workflow for Incorporating Esters into
Polymers

While direct protocols for hexyl crotonate are unavailable, the Michael addition is a common technique for
using unsaturated esters in polymer resin synthesis [4]. The diagram below outlines a generalized
experimental workflow for creating polymer resins via this method, which could theoretically be adapted for

hexyl crotonate as a Michael acceptor.
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Synthesize/Procure Michael Donor
(e.g., Acetoacetate)

Combine Donor and Acceptor
in specified molar ratio

Add Catalyst
(e.g., 1,1,3,3-Tetramethylguanidine)

Initiate Michael 1,4-Addition Reaction
Stir under controlled conditions

Form Cross-linked Polymer Network

Characterize Final Polymer Resin
(DSC, DMA, TGA)

Click to download full resolution via product page

Information Limitations and Research
Recommendations
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The search results conclusively show that specific application notes for hexyl crotonate in polymer resins
are not available in the public domain. Its documented industrial use is almost exclusively as an aroma

chemical [3][1] [2].

To proceed with your research, consider the following avenues:

o Explore Analogous Chemicals: Investigate the use of other crotonate esters (e.g., sec-butyl
crotonate [5]) or structurally similar acrylates (e.g., hexanediol diacrylate HDODA [4]) in polymer
synthesis. Their documented protocols can serve as a starting point for experimentation with hexyl
crotonate.

e Specialized Database Search: Conduct a targeted search on scientific databases like SciFinder,
Reaxys, or Google Scholar using terms like "crotonate esters polymerization,” "Michael addition
polymer resins," and "fatty acid esters in polymer networks."

e Experimental Adaptation: Use the general workflow above as a template. You would need to
determine critical parameters such as the molar ratio of Michael donor to acceptor (hexyl
crotonate), the type and concentration of the catalyst, and the reaction temperature and duration
through systematic experimentation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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